Cas no 80525-49-1 (ergosta-5,22,25-trien-3-ol)

ergosta-5,22,25-trien-3-ol structure
ergosta-5,22,25-trien-3-ol structure
Product Name:ergosta-5,22,25-trien-3-ol
CAS No:80525-49-1
MF:C28H44O
MW:396.648368835449
CID:985754
PubChem ID:6439571
Update Time:2025-04-20

ergosta-5,22,25-trien-3-ol Chemical and Physical Properties

Names and Identifiers

    • ergosta-5,22,25-trien-3-ol
    • (8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5,6-dimethylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 80525-49-1
    • Ergosta-5,22,25-trien-3-ol, (3beta,22E)-
    • (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5S)-5,6-dimethylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 22-EG-Tbo
    • Inchi: 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-9,19-20,22-26,29H,1,10-17H2,2-6H3/b8-7+/t19-,20+,22-,23-,24+,25-,26-,27-,28+/m0/s1
    • InChI Key: HRPSGINBXAVYDY-ZAUYPBDWSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](C(=C)C)C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 396.339216
  • Monoisotopic Mass: 396.339216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 8.1

Experimental Properties

  • Density: 1
  • Boiling Point: 493.1°C at 760 mmHg
  • Flash Point: 213.9°C
  • Refractive Index: 1.538
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